Cas no 2600400-49-3 (4-(methyl-d3)pyrimidin-5,6-d2-2-amine)
2600400-49-3 structure
Product Name:4-(methyl-d3)pyrimidin-5,6-d2-2-amine
CAS No:2600400-49-3
MF:C5H7N3
MW:114.159988641739
CID:6825650
PubChem ID:172406462
Update Time:2025-02-26
4-(methyl-d3)pyrimidin-5,6-d2-2-amine Chemical and Physical Properties
Names and Identifiers
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- CS-23785
- 4-(methyl-d3)pyrimidin-5,6-d2-2-amine
- 2600400-49-3
-
- Inchi: 1S/C5H7N3/c1-4-2-3-7-5(6)8-4/h2-3H,1H3,(H2,6,7,8)/i1D3,2D,3D
- InChI Key: GHCFWKFREBNSPC-RHIBPKLGSA-N
- SMILES: N1C(N)=NC([2H])=C([2H])C=1C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 114.095380966Da
- Monoisotopic Mass: 114.095380966Da
- Isotope Atom Count: 5
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 51.8Ų
4-(methyl-d3)pyrimidin-5,6-d2-2-amine Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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